Cas no 578703-92-1 (1H-1,2,3-Triazole-4-carboxylic acid, 1-(4-fluorophenyl)-, methyl ester)

• Product Name: 1H-1,2,3-Triazole-4-carboxylic acid, 1-(4-fluorophenyl)-, methyl ester
• CAS No: 578703-92-1
• MF: C₁₀H₈FN₃O₂
• MW: 221.187825202942
• CID: 4046808
• PubChem ID: 52044421
• Update Time: 2025-04-22

1H-1,2,3-Triazole-4-carboxylic acid, 1-(4-fluorophenyl)-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,3-Triazole-4-carboxylic acid, 1-(4-fluorophenyl)-, methyl ester
• F2157-0841
• LS-12860
• methyl 1-(4-fluorophenyl)-1H-1,2,3-triazole-4-carboxylate
• 578703-92-1
• methyl 1-(4-fluorophenyl)triazole-4-carboxylate
• AKOS040766529
• ALBB-033723

• Inchi： 1S/C10H8FN3O2/c1-16-10(15)9-6-14(13-12-9)8-4-2-7(11)3-5-8/h2-6H,1H3
• InChI Key： KQUCFEYHCAKTNH-UHFFFAOYSA-N
• SMILES： N1(C2=CC=C(F)C=C2)C=C(C(OC)=O)N=N1

Computed Properties

• Exact Mass: 221.06005467Da
• Monoisotopic Mass: 221.06005467Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 57Ų